5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine

• IUPAC Name: 5-phenyl-N-[2-[2-(trifluoromethyl)phenyl]ethyl]-1,2,4-triazin-3-amine
• InChI: InChI=1S/C18H15F3N4/c19-18(20,21)15-9-5-4-6-13(15)10-11-22-17-24-16(12-23-25-17)14-7-2-1-3-8-14/h1-9,12H,10-11H2,(H,22,24,25)
• InChI Key: WMFFHRKEOYNVJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=NC(=N2)NCCC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H15F3N4
• Molecular Weight: 344.3 g/mol

Description

5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine is a chemical compound that has garnered attention in the scientific community due to its potential applications in research.

Scientific Research Applications

5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine has shown potential in various scientific research applications. It has been used as a tool to study the effects of G protein-coupled receptor (GPCR) signaling on intracellular calcium release. Additionally, it has been used to investigate the role of GPCR signaling in the regulation of insulin secretion.

Mechanism of Action

The mechanism of action of 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine involves its ability to modulate GPCR signaling. It has been shown to selectively activate Gαq/11-coupled GPCRs, leading to the release of intracellular calcium. This, in turn, can regulate various cellular processes, including insulin secretion.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine are dependent on its mechanism of action. Its ability to modulate GPCR signaling can lead to changes in intracellular calcium levels, which can affect various cellular processes. Additionally, it has been shown to regulate insulin secretion, which has implications for diabetes research.

Advantages and Limitations for Lab Experiments

One advantage of using 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine in lab experiments is its selectivity for Gαq/11-coupled GPCRs. This allows for specific modulation of this signaling pathway without affecting others. However, a limitation is that it may not be effective for studying GPCR signaling in other pathways.

Future Directions

For research on 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine include investigating its potential as a therapeutic target for diabetes and other diseases. Additionally, further studies could explore its effects on other cellular processes beyond calcium signaling. Finally, research could focus on developing more selective compounds based on the structure of 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine.

Synthesis Methods

The synthesis of 5-phenyl-N-{2-[2-(trifluoromethyl)phenyl]ethyl}-1,2,4-triazin-3-amine involves the reaction of 2-(trifluoromethyl)benzylamine with 5-phenyl-1,2,4-triazin-3-yl chloride in the presence of a base. The resulting product is a white solid that can be purified through recrystallization.